Cas no 17200-30-5 (6-Nitro-1,3-benzoxazole)

• Product Name: 6-Nitro-1,3-benzoxazole
• CAS No: 17200-30-5
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD00797933
• CID: 138368
• PubChem ID: 2794803
• Update Time: 2025-04-19

6-Nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 6-Nitrobenzo[d]oxazole
• 6-Nitro-1,3-benzoxazole
• 6-nitrobenzisoxazole
• 6-Nitro-benzooxazole
• 6-Nitrobenzoxazol
• 6-nitro-benzoxazole
• 6-Nitrobenzoxazole
• 6-NITRO BENZOXAZOLONE
• NNESGHWUVLNAML-UHFFFAOYSA-N
• PubChem17705
• Benzoxazole, 6-nitro-
• FCH920719
• SBB087762
• RP10295
• ZB008948
• SY018719
• OR110717
• EN002352
• AX8109820
• AB1006318
• AB0
• SCHEMBL7029620
• 17200-30-5
• AC-27281
• FT-0680211
• AM20061206
• J-518958
• 2P-029
• MFCD00797933
• DTXSID60383427
• A3788
• AKOS005070120
• CS-D1046
• DB-011496

• MDL： MFCD00797933
• Inchi： 1S/C7H4N2O3/c10-9(11)5-1-2-6-7(3-5)12-4-8-6/h1-4H
• InChI Key： NNESGHWUVLNAML-UHFFFAOYSA-N
• SMILES： O1C=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 164.02200
• Monoisotopic Mass: 164.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.473±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 152-153 ºC
• Boiling Point: 294.2°C at 760 mmHg
• Flash Point: 131.7℃
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 71.85000
• LogP: 2.25920

6-Nitro-1,3-benzoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature